![molecular formula C16H11BrFN3O2 B278694 N-(4-bromo-2-fluorophenyl)-2-(4-oxoquinazolin-3(4H)-yl)acetamide](/img/structure/B278694.png)
N-(4-bromo-2-fluorophenyl)-2-(4-oxoquinazolin-3(4H)-yl)acetamide
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Overview
Description
N-(4-bromo-2-fluorophenyl)-2-(4-oxoquinazolin-3(4H)-yl)acetamide, also known as BFA-1, is a synthetic compound that has gained attention in the scientific community for its potential therapeutic applications. BFA-1 belongs to the class of quinazoline derivatives, which have been found to exhibit a wide range of biological activities, including anticancer, antiviral, and anti-inflammatory properties. In
Mechanism of Action
The mechanism of action of N-(4-bromo-2-fluorophenyl)-2-(4-oxoquinazolin-3(4H)-yl)acetamide involves the inhibition of the protein kinase CK2, which plays a crucial role in cell proliferation, survival, and differentiation. This compound has been found to bind to the ATP-binding site of CK2, thereby preventing its activity and leading to the inhibition of downstream signaling pathways. This results in the induction of apoptosis and the suppression of tumor growth.
Biochemical and Physiological Effects
This compound has been found to exhibit a variety of biochemical and physiological effects, including the inhibition of cell proliferation, induction of apoptosis, and suppression of tumor growth. This compound has also been shown to modulate the expression of genes involved in cell cycle regulation, DNA repair, and apoptosis. In addition, this compound has been found to enhance the sensitivity of cancer cells to chemotherapy and radiation therapy.
Advantages and Limitations for Lab Experiments
One of the main advantages of using N-(4-bromo-2-fluorophenyl)-2-(4-oxoquinazolin-3(4H)-yl)acetamide in lab experiments is its potent anticancer activity, which makes it a promising candidate for the development of novel cancer therapies. This compound has also been found to exhibit low toxicity and high selectivity towards cancer cells, which reduces the risk of side effects. However, one of the limitations of using this compound in lab experiments is its low solubility in water, which can affect its bioavailability and efficacy.
Future Directions
For research include exploring its potential as a combination therapy, investigating its role in modulating the immune response, and improving its bioavailability and efficacy.
Synthesis Methods
The synthesis of N-(4-bromo-2-fluorophenyl)-2-(4-oxoquinazolin-3(4H)-yl)acetamide involves a multi-step reaction process, starting with the condensation of 2-aminobenzoic acid with 4-bromo-2-fluoroaniline to form the intermediate 4-bromo-2-fluoro-N-(2-carboxyphenyl)aniline. This intermediate is then reacted with anthranilic acid to yield the final product, this compound. The synthesis method has been optimized to achieve high yield and purity of the compound.
Scientific Research Applications
N-(4-bromo-2-fluorophenyl)-2-(4-oxoquinazolin-3(4H)-yl)acetamide has been extensively studied for its potential therapeutic applications, particularly in the field of cancer research. Studies have shown that this compound exhibits potent anticancer activity against a variety of cancer cell lines, including breast, lung, colon, and prostate cancer cells. This compound has been found to induce apoptosis, inhibit cell proliferation, and suppress tumor growth in animal models.
properties
Molecular Formula |
C16H11BrFN3O2 |
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Molecular Weight |
376.18 g/mol |
IUPAC Name |
N-(4-bromo-2-fluorophenyl)-2-(4-oxoquinazolin-3-yl)acetamide |
InChI |
InChI=1S/C16H11BrFN3O2/c17-10-5-6-14(12(18)7-10)20-15(22)8-21-9-19-13-4-2-1-3-11(13)16(21)23/h1-7,9H,8H2,(H,20,22) |
InChI Key |
GIMQLVMWKGZDIC-UHFFFAOYSA-N |
SMILES |
C1=CC=C2C(=C1)C(=O)N(C=N2)CC(=O)NC3=C(C=C(C=C3)Br)F |
Canonical SMILES |
C1=CC=C2C(=C1)C(=O)N(C=N2)CC(=O)NC3=C(C=C(C=C3)Br)F |
Origin of Product |
United States |
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